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Compound of Interest

Compound Name: 2-(Bromomethyl)benzaldehyde

Cat. No.: B049007

An In-depth Technical Guide on the Physical Properties of 2-(Bromomethyl)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
(Bromomethyl)benzaldehyde (CAS No. 60633-91-2). The information herein is curated for
researchers, scientists, and professionals in drug development who utilize this bifunctional
building block in complex organic synthesis. This document presents quantitative data in a
structured format, details standard experimental protocols for property determination, and
visualizes a key synthetic application.

Core Physical and Chemical Properties

2-(Bromomethyl)benzaldehyde is a valuable reagent in organic synthesis, primarily due to
the orthogonal reactivity of its aldehyde and bromomethyl functional groups. These allow for
sequential or one-pot reactions to construct complex molecular architectures, particularly
heterocyclic systems like isoindoles.[1][2] Accurate knowledge of its physical properties is
crucial for designing reaction conditions, ensuring safety, and achieving desired purity.

Data Presentation

The physical properties of 2-(Bromomethyl)benzaldehyde are summarized in the table below.
It is important to note that while some experimental data is available for related isomers,
several properties for the 2-isomer are based on computational predictions.
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Property Value Data Type Source(s)
2-
IUPAC Name (bromomethyl)benzald  Identifier [3]
ehyde
CAS Number 60633-91-2 Identifier [31141[5][6]
Molecular Formula CsH7BrO Calculated [3114]
Molecular Weight 199.04 g/mol Calculated [2][3]
Physical State Solid Experimental
) ) Data not available
Melting Point
(See Note 1)
Boiling Point 264.6 £+ 15.0 °C Predicted
Density 1.524 + 0.06 g/cm3 Predicted
Soluble in
Solubility Dichloromethane, Experimental
Methanol

Note 1:Experimental melting point data for 2-(Bromomethyl)benzaldehyde is not readily
available in the cited literature. For reference, the related compound 2-bromobenzaldehyde has
a melting point of 16-19 °CJ[7], and the isomer 4-(bromomethyl)benzaldehyde has a melting
point of 99 °C[8][9].

Mandatory Visualization

The bifunctional nature of 2-(Bromomethyl)benzaldehyde makes it a key precursor for the
synthesis of isoindoles, a class of heterocyclic compounds with applications in materials
science and medicinal chemistry.[2][10][11] The diagram below illustrates a generalized
reaction pathway.
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2-(Bromomethyl)benzaldehyde Primary Amine (R-NH2)
Reaction
1-Substituted Isoindole H20
HBr

Click to download full resolution via product page

Caption: Synthetic pathway for 1-substituted isoindoles.

Experimental Protocols

The following sections detail standard laboratory methodologies for determining the key
physical properties of solid organic compounds like 2-(Bromomethyl)benzaldehyde.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of a substance's purity. A sharp melting range (typically
0.5-1.0°C) is characteristic of a pure compound.

Methodology:

o Sample Preparation: A small amount of the crystalline 2-(Bromomethyl)benzaldehyde is
finely powdered. The open end of a capillary tube (sealed at one end) is pressed into the
powder. The tube is then tapped gently to pack the solid into the sealed end, aiming for a
sample height of 1-2 mm.

o Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is level with the thermometer bulb. This assembly is placed in a heating apparatus,
such as a Thiele tube containing mineral oil or an electrically heated Mel-Temp apparatus.
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e Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C
per minute, especially when approaching the expected melting point. The sample is
observed through a magnifying lens.

o Data Recording: Two temperatures are recorded:
o Tai: The temperature at which the first drop of liquid appears.
o Tz: The temperature at which the entire sample has completely liquefied.

e Result: The melting point is reported as the range Ti - T2. For high accuracy, the
determination should be repeated with fresh samples until consistent values are obtained.

Boiling Point Determination (Thiele Tube Method)

For high-boiling point solids that can be melted without decomposition, this micro-method is
effective.

Methodology:

o Sample Preparation: Approximately 0.5 mL of molten 2-(Bromomethyl)benzaldehyde is
placed in a small test tube (fusion tube). A capillary tube, sealed at one end, is inverted and
placed into the liquid.

o Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube
containing a high-boiling liquid (e.g., silicone oil). The setup should ensure the sample is
evenly heated.

» Heating and Observation: The side arm of the Thiele tube is heated gently. The temperature
is increased until a rapid and continuous stream of bubbles emerges from the open end of
the inverted capillary tube.

o Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.
The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube. The barometric pressure should also be recorded.

Density Determination (Displacement Method)
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This method relies on Archimedes' principle to determine the volume of the solid, from which
density can be calculated.

Methodology:

e Mass Measurement: The mass of a sample of 2-(Bromomethyl)benzaldehyde is accurately
measured using an analytical balance (mass = m).

e Volume Measurement by Displacement: A graduated cylinder is partially filled with a liquid in
which the compound is insoluble (e.g., water, if applicable, or an inert hydrocarbon) to a
known initial volume (V1).

o Submersion: The weighed solid sample is carefully submerged in the liquid in the graduated
cylinder. The new volume is recorded (V2).

» Calculation:
o The volume of the solid is calculated as V = V2 - V1.
o The density (p) is then calculated using the formula: p=m/ V.

o For higher precision, a pycnometer or the buoyancy method (weighing the sample in air
and then submerged in a liquid of known density) can be used.

Solubility Assessment

Understanding a compound's solubility is essential for selecting appropriate solvents for
reactions, purification, and analysis.

Methodology:

o Sample Preparation: In a small test tube, approximately 0.1 g of 2-
(Bromomethyl)benzaldehyde is placed.

o Solvent Addition: 3 mL of a selected solvent (e.g., water, ethanol, dichloromethane, hexane)
is added in portions, with agitation after each addition.
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e Observation: The mixture is observed to determine if the solid dissolves completely.
Solubility is typically classified qualitatively (e.g., soluble, sparingly soluble, insoluble).

o Systematic Testing: This procedure is repeated with a range of solvents of varying polarities
(polar protic, polar aprotic, and nonpolar) to establish a comprehensive solubility profile. The
principle of "like dissolves like" generally applies; the polarity of the aldehyde and the benzyl
bromide components will influence its solubility in different media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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